Cas no 7714-93-4 (Benzenemethanol, a-[(methylthio)methyl]-)

• Product Name: Benzenemethanol, a-[(methylthio)methyl]-
• CAS No: 7714-93-4
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 536617
• PubChem ID: 3014579
• Update Time: 2025-04-19

Benzenemethanol, a-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(methylthio)methyl]-
• 2-methylsulfanyl-1-phenylethanol
• Α-((METHYLTHIO)METHYL)BENZYL ALCOHOL
• 1-Phenyl-2-(methylthio)ethanol
• 7714-93-4
• 2-(Methylsulfanyl)-1-phenylethan-1-ol
• DTXSID70998389
• Benzenemethanol, alpha-((methylthio)methyl)-
• Benzyl alcohol, alpha-((methylthio)methyl)-
• alpha-((Methylthio)methyl)benzenemethanol
• AKOS010251162
• SCHEMBL12727862

• Inchi： 1S/C9H12OS/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3
• InChI Key： IBAHCMMJUMZGSF-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų